Cas no 1549162-95-9 (1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol
• CAS No: 1549162-95-9
• MF: C₁₀H₁₆F₂N₂O
• MW: 218.243649482727
• CID: 6222909
• PubChem ID: 83091093
• Update Time: 2025-07-20

1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol
• 1549162-95-9
• EN300-1935412
• AKOS021412385

• Inchi： 1S/C10H16F2N2O/c1-10(2,3)8-6(5-14(4)13-8)7(15)9(11)12/h5,7,9,15H,1-4H3
• InChI Key： UQMRJGWXSASKQO-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN(C)N=C1C(C)(C)C)O)F

Computed Properties

• Exact Mass: 218.12306946g/mol
• Monoisotopic Mass: 218.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol

Research Brief on 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol (CAS: 1549162-95-9)

1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol (CAS: 1549162-95-9) is a fluorinated pyrazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a tert-butyl group and difluoroethanol moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activity, particularly in the context of enzyme inhibition and drug discovery.

The synthesis of 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol involves a multi-step process, with key intermediates being the tert-butyl pyrazole core and the difluoroethanol side chain. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structure and purity, ensuring its suitability for research applications.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. The presence of the difluoroethanol moiety is believed to enhance its binding affinity to target proteins, while the tert-butyl group contributes to its metabolic stability. These properties make it a promising candidate for the development of novel anti-inflammatory agents. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and therapeutic potential.

Recent publications have also explored the pharmacokinetic profile of 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol. Studies indicate that it has favorable absorption and distribution characteristics, with moderate plasma protein binding and good tissue penetration. These findings suggest that it could be a viable lead compound for further optimization and development. However, additional studies are needed to assess its safety profile and potential side effects.

In conclusion, 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol (CAS: 1549162-95-9) represents a promising scaffold in medicinal chemistry, with potential applications in the treatment of inflammatory diseases. Ongoing research aims to further explore its biological activity, optimize its pharmacokinetic properties, and evaluate its therapeutic efficacy in preclinical models. The compound's unique structural features and promising preliminary data make it a subject of significant interest in the chemical biology and pharmaceutical research communities.